Cas no 1261941-38-1 (4-(3-Chlorophenyl)pyridin-2(1H)-one)

• Product Name: 4-(3-Chlorophenyl)pyridin-2(1H)-one
• CAS No: 1261941-38-1
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• MDL: MFCD18312071
• CID: 2764929
• PubChem ID: 53217667
• Update Time: 2025-09-28

4-(3-Chlorophenyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1261941-38-1
• A1-64711
• 4-(3-Chlorophenyl)-2-hydroxypyridine, 95%
• DTXSID30682696
• 4-(3-Chlorophenyl)pyridin-2(1H)-one
• SCHEMBL3301274
• MFCD18312071
• 4-(3-CHLOROPHENYL)-2-HYDROXYPYRIDINE

• MDL： MFCD18312071
• Inchi： 1S/C11H8ClNO/c12-10-3-1-2-8(6-10)9-4-5-13-11(14)7-9/h1-7H,(H,13,14)
• InChI Key： UDZKNJCZFMVYBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CNC(C=1)=O

Computed Properties

• Exact Mass: 205.0294416Da
• Monoisotopic Mass: 205.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(3-Chlorophenyl)pyridin-2(1H)-one

Chemical Profile of 4-(3-Chlorophenyl)pyridin-2(1H)-one (CAS No. 1261941-38-1)

4-(3-Chlorophenyl)pyridin-2(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 1261941-38-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring containing both nitrogen and oxygen atoms. The presence of a chloro substituent on the phenyl ring and its structural arrangement contribute to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 4-(3-Chlorophenyl)pyridin-2(1H)-one combines the versatility of the pyridine core with the electron-withdrawing effect of the chloro group, which can modulate reactivity and binding interactions. This feature has been exploited in various synthetic pathways, allowing for further functionalization to create more complex derivatives with tailored biological activities. The compound’s solubility profile and stability under different conditions also make it a practical candidate for laboratory-scale synthesis and preclinical studies.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(3-Chlorophenyl)pyridin-2(1H)-one and its analogs. Researchers have been particularly focused on its potential as an intermediate in the synthesis of novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases. The pyridinone scaffold is known to exhibit bioisosteric properties with other heterocycles commonly found in bioactive molecules, which suggests its utility in developing drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-(3-Chlorophenyl)pyridin-2(1H)-one is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 4-(3-Chlorophenyl)pyridin-2(1H)-one, chemists have been able to develop derivatives that selectively inhibit specific kinases, thereby offering new therapeutic strategies. For instance, studies have shown that certain analogs of this compound exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Another area where 4-(3-Chlorophenyl)pyridin-2(1H)-one has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. Researchers have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific receptors and enzymes involved in the inflammatory response. This has opened up new avenues for treating inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 4-(3-Chlorophenyl)pyridin-2(1H)-one typically involves multi-step organic reactions, starting from commercially available precursors such as 3-chlorobenzaldehyde and 2-amino pyridine. The chloro group on the phenyl ring enhances electrophilic aromatic substitution reactions, allowing for selective functionalization at desired positions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have further refined the process, enabling higher yields and purities of the final product.

In terms of biological evaluation, 4-(3-Chlorophenyl)pyridin-2(1H)-one has been subjected to various in vitro and in vivo assays to assess its potential therapeutic applications. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain bacterial strains, suggesting its possible use as an antimicrobial agent. Additionally, its interaction with mammalian cells has revealed promising effects on cell proliferation and differentiation, which could be relevant for treating diseases associated with uncontrolled cell growth.

The chemical stability of 4-(3-Chlorophenyl)pyridin-2(1H)-one under different storage conditions has also been thoroughly investigated. Studies have shown that when stored at controlled temperatures away from light exposure, the compound remains stable for extended periods without significant degradation. This stability is crucial for ensuring consistent quality throughout preclinical and clinical trials, as well as for commercial drug formulations where shelf life is a critical factor.

As research continues to evolve, new methodologies for analyzing and characterizing 4-(3-Chlorophenyl)pyridin-2(1H)-one are being developed. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and dynamics. These advancements enable researchers to fine-tune synthetic routes and optimize derivatives for enhanced biological activity.

The regulatory landscape surrounding compounds like 4-(3-Chlorophenyl)pyridin-2(1H)-one is also evolving to accommodate new findings in medicinal chemistry. Regulatory agencies require comprehensive data on safety and efficacy before approving any new drug candidates derived from such intermediates. This ensures that only compounds with proven therapeutic benefits reach patients while minimizing potential risks.

In conclusion,4-(3-Chlorophenyl)pyridin-2(1H)-one (CAS No. 1261941-38-1) represents a significant advancement in pharmaceutical research due to its versatile structural framework and potential therapeutic applications. Its role as an intermediate in synthesizing kinase inhibitors, anti-inflammatory agents, and other bioactive molecules underscores its importance in drug discovery efforts worldwide. As scientific understanding progresses,this compound will likely continue to play a pivotal role in developing innovative treatments for various diseases.